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Aminocyclohexanecarboxylic Acid

CAS No.: 5691-19-0

Cat. No.: B1224546
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\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for (1R,2R)-2-
Aminocyclohexanecarboxylic acid, a non-proteinogenic amino acid of interest in peptide
chemistry and drug development. Due to the limited availability of published experimental
spectra for this specific stereoisomer, this guide presents predicted Nuclear Magnetic
Resonance (NMR) data alongside a comprehensive analysis of expected Infrared (IR)
absorption bands. Detailed experimental protocols for obtaining such spectra are also provided
to facilitate laboratory work.

Predicted Spectroscopic Data

The following tables summarize the predicted *H and *C NMR chemical shifts for (1R,2R)-2-
Aminocyclohexanecarboxylic acid, also known as trans-2-Aminocyclohexanecarboxylic acid.
These predictions are based on computational algorithms and provide a reliable estimate for
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spectral interpretation. The IR data is a compilation of characteristic absorption frequencies for

the functional groups present in the molecule.

Table 1: Predicted *H NMR Data

Solvent: D20

Predicted Chemical Shift

Atom Number Multiplicity
(ppm)

1 (CH-COOH) 2.55 ddd

2 (CH-NH-2) 3.10 ddd

3,7 (CH2) 1.25-1.55 m

4, 6 (CH2) 1.70 - 1.90 m

5 (CH2) 2.00 - 2.20 m

Note: The protons of the amine (NHz) and carboxylic acid (COOH) groups are typically

exchanged with deuterium in D20 and are therefore not observed. The chemical shifts and

multiplicities of the cyclohexyl protons are complex due to overlapping signals and second-

order effects.

Table 2: Predicted **C NMR Data

Solvent: D20

Atom Number

Predicted Chemical Shift (ppm)

C=0 181.5

C1 (CH-COOH) 50.0

C2 (CH-NHz) 59.0

C3,C7 24.5

C4,C6 28.0

C5 32.0
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Table 3: Expected Infrared (IR) Absorption Bands

Wavenumber . . . .
(cm-?) Functional Group Vibration Intensity
3300-2500 Carboxylic Acid O-H stretch Broad, Strong
3500-3300 Amine N-H stretch Medium
2950-2850 Alkane C-H stretch Strong
1710-1680 Carboxylic Acid C=0 stretch Strong
1650-1580 Amine N-H bend Medium
1470-1450 Alkane C-H bend Medium
1320-1000 Carboxylic Acid C-O stretch Strong
950-910 Carboxylic Acid O-H bend Medium

Experimental Protocols

The following sections detail standardized procedures for acquiring NMR and IR spectra of
(1R,2R)-2-Aminocyclohexanecarboxylic Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution *H and 13C NMR spectra for structural elucidation.
Materials:

* (1R,2R)-2-Aminocyclohexanecarboxylic Acid (5-10 mg for *tH NMR, 20-50 mg for 13C
NMR)

o Deuterium oxide (D20, 99.9 atom % D)
e NMR tube (5 mm, high precision)
e Pipettes

e Small vial
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Procedure:

Weigh the appropriate amount of the amino acid sample and transfer it to a small, clean, dry
vial.

Add approximately 0.6-0.7 mL of D20 to the vial.

Gently agitate the vial to dissolve the sample completely. Sonication may be used to aid
dissolution.

Once a clear, homogeneous solution is obtained, carefully transfer the solution into the NMR
tube using a pipette.

Ensure the height of the solution in the NMR tube is sufficient to cover the detection coils of
the NMR spectrometer (typically 4-5 cm).

Cap the NMR tube and wipe the outside clean.
Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

Acquire the *H and 3C NMR spectra according to the instrument's standard operating
procedures. The use of a deuterium lock on the D20 signal is standard. For 13C NMR, proton
decoupling is typically employed to simplify the spectrum.

Infrared (IR) Spectroscopy (KBr Pellet Method)

Objective: To obtain an IR spectrum to identify the functional groups present in the molecule.

Materials:

(1R,2R)-2-Aminocyclohexanecarboxylic Acid (1-2 mg)

Spectroscopy-grade potassium bromide (KBr, ~200 mg), dried

Agate mortar and pestle

Pellet press with die set

Spatula
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« Infrared spectrometer
Procedure:

e Place a small amount of KBr (~200 mg) into an agate mortar and grind it to a fine powder to
ensure it is free of lumps.

e Add 1-2 mg of the amino acid sample to the mortar.

o Grind the sample and KBr together thoroughly for several minutes to ensure a homogeneous
mixture and to reduce the particle size.

o Transfer a portion of the mixture into the pellet die.
e Assemble the die and place it in the hydraulic press.

o Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent
pellet.

o Carefully remove the pellet from the die and place it in the sample holder of the IR
spectrometer.

e Record the IR spectrum, typically in the range of 4000-400 cm~*. A background spectrum of
a pure KBr pellet should be run for background correction.

Workflow Visualizations

The following diagrams illustrate the logical workflow for spectroscopic analysis and the
relationship between the molecular structure and its spectroscopic output.
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Caption: Workflow for Spectroscopic Analysis.
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Caption: From Molecular Structure to Spectroscopic Output.

¢ To cite this document: BenchChem. [Spectroscopic Data and Analysis of (1R,2R)-2-
Aminocyclohexanecarboxylic Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1224546/docs#spectroscopic-data-and-
analysis-of-1r-2r-2-aminocyclohexanecarboxylic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1224546/docs?utm_src=pdf-body-img#spectroscopic-data-and-analysis-of-1r-2r-2-aminocyclohexanecarboxylic-acid-a-technical-guide
https://www.benchchem.com/product/b1224546/docs#spectroscopic-data-and-analysis-of-1r-2r-2-aminocyclohexanecarboxylic-acid-a-technical-guide
https://www.benchchem.com/product/b1224546/docs#spectroscopic-data-and-analysis-of-1r-2r-2-aminocyclohexanecarboxylic-acid-a-technical-guide
https://www.benchchem.com/product/b1224546/docs#spectroscopic-data-and-analysis-of-1r-2r-2-aminocyclohexanecarboxylic-acid-a-technical-guide
https://www.benchchem.com/product/b1224546/docs#spectroscopic-data-and-analysis-of-1r-2r-2-aminocyclohexanecarboxylic-acid-a-technical-guide
https://www.benchchem.com/product/b1224546?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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